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Compound of Interest

Compound Name: JYQ-194

Cat. No.: B15544475 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of JYQ-194.

This document provides comprehensive guidance on the proper disposal procedures for JYQ-
194, also known as Acid Black 194. Adherence to these protocols is crucial for ensuring

laboratory safety and minimizing environmental impact.

Chemical Identification and Properties
Property Value Reference

Chemical Name Acid Black 194 [1]

Synonyms

C.I. Acid Black 194, Acidol

Black M-SRL, Gryfalan Black

RL, Telon Fast Black LD

[2]

CAS Number 61931-02-0 [1]

Molecular Formula C20H12N3NaO7S [1]

Molecular Weight 461.38 g/mol [1][3]

Appearance Black Powder [1]

Odor Odorless [1]

pH 7.5 [1]
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Hazard Identification and Safety Precautions
JYQ-194 (Acid Black 194) is classified as a hazardous substance with the following potential

effects:

Health Hazards: Harmful if swallowed, causing stomach discomfort.[1] It may cause irritation

to the eyes, skin, and respiratory tract.[1] Prolonged or repeated contact may lead to skin

irritation.[1]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4][5]

Personal Protective Equipment (PPE) is mandatory when handling JYQ-194:

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Rubber gloves.[1]

Respiratory Protection: An approved respirator should be used, especially when dust

generation is likely.[1]

Skin and Body Protection: Appropriate protective clothing to minimize skin contact.[1]

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1] An

eyewash station and safety shower must be readily accessible.[1]

Step-by-Step Disposal Procedures
The proper disposal of JYQ-194 is critical and must be carried out in accordance with local,

state, and federal regulations.

Waste Identification: All waste containing JYQ-194 must be classified as hazardous waste.

Containerization:

Use a dedicated, properly labeled hazardous waste container. The container must be in

good condition, compatible with the chemical, and kept tightly closed when not in use.
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Label the container clearly as "Hazardous Waste" and include the full chemical name:

"Acid Black 194".

Spill Management:

In case of a spill, immediately evacuate the area.

Wear the appropriate PPE as outlined above.

For small spills, carefully sweep or vacuum the material and place it into the designated

hazardous waste container.[1] Avoid generating dust.[1]

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.

Disposal of Empty Containers:

Empty containers that held JYQ-194 must be treated as hazardous waste unless triple-

rinsed. The rinsate should be collected and disposed of as hazardous waste.

Final Disposal:

Store the hazardous waste container in a designated, secure area away from incompatible

materials such as strong oxidizing and reducing agents.[1][6]

Arrange for collection by a licensed hazardous waste disposal company. Do not dispose of

JYQ-194 down the drain or in regular trash.

Experimental Protocol: Not Applicable
No specific experimental protocols for the disposal of JYQ-194 were cited in the reviewed

safety data sheets. The disposal procedure follows standard protocols for chemical hazardous

waste.

Disposal Workflow
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JYQ-194 (Acid Black 194) Disposal Workflow

Preparation & Handling

Waste Generation & Collection

Final Disposal

Start: Handling JYQ-194

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if needed)

Handle in a well-ventilated area
(e.g., fume hood)

Generate JYQ-194 Waste
(e.g., unused product, contaminated materials)

Spill Occurs

Place waste in a labeled,
compatible hazardous waste container

Store waste container in a
designated, secure area

Clean up spill using appropriate
procedures and PPE

Arrange for pickup by a
licensed hazardous waste disposal company

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of JYQ-194 (Acid Black 194).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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